Cas no 88838-89-5 (1H-1,2,4-Triazole-3-carboxamide, 1-(3-fluorophenyl)-5-phenyl-)

1H-1,2,4-Triazole-3-carboxamide, 1-(3-fluorophenyl)-5-phenyl- structure
88838-89-5 structure
Product Name:1H-1,2,4-Triazole-3-carboxamide, 1-(3-fluorophenyl)-5-phenyl-
CAS No:88838-89-5
MF:C15H11FN4O
MW:282.27244591713
CID:620920
PubChem ID:13345757
Update Time:2025-04-19

1H-1,2,4-Triazole-3-carboxamide, 1-(3-fluorophenyl)-5-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,4-Triazole-3-carboxamide, 1-(3-fluorophenyl)-5-phenyl-
    • 1-(3-fluorophenyl)-5-phenyl-1,2,4-triazole-3-carboxamide
    • 88838-89-5
    • 1-(3-Fluorophenyl)-5-phenyl-1H-1,2,4-triazole-3-carboxamide
    • DTXSID20537686
    • Inchi: 1S/C15H11FN4O/c16-11-7-4-8-12(9-11)20-15(10-5-2-1-3-6-10)18-14(19-20)13(17)21/h1-9H,(H2,17,21)
    • InChI Key: GCWBVFAAWUBEGI-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC(=C1)N1C(C2C=CC=CC=2)=NC(C(N)=O)=N1

Computed Properties

  • Exact Mass: 282.09168915g/mol
  • Monoisotopic Mass: 282.09168915g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 375
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 73.8Ų
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